Metal and base-free synthesis of arylselanyl anilines using glycerol as a solvent†
Green Chemistry Pub Date: 2014-06-03 DOI: 10.1039/C4GC00874J
Abstract
We describe here a metal and base-free straightforward method to access arylselanyl anilines using glycerol as a solvent. Starting from N,N-disubstituted anilines and arylselanyl chloride, the protocol is general and was successfully applied to a sort of anilines with different substitution patterns in both the aromatic ring and the nitrogen atom. As desirable for a green synthetic procedure, the non-toxic, low volatile, renewable glycerol was used as a solvent at room temperature.
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